Cas no 15923-57-6 (5'-Inosinic acid,dibutyl ester (8CI,9CI))

• Product Name: 5'-Inosinic acid,dibutyl ester (8CI,9CI)
• CAS No: 15923-57-6
• MF: C₁₈H₂₉N₄O₈P
• MW: 460.418625593185
• CID: 194516
• PubChem ID: 135418583
• Update Time: 2025-04-19

5'-Inosinic acid,dibutyl ester (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Inosinic acid,dibutyl ester (8CI,9CI)
• dibutyl [3,4-dihydroxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl phosphate
• [5']inosinic acid dibutyl ester
• 5'-Inosinic acid, dibutyl ester
• AC1L88Z1
• Inosin-5'-dibutyl-phosphat
• NSC407333
• 15923-57-6
• NSC-407333
• DTXSID40324636

• Inchi： 1S/C18H29N4O8P/c1-3-5-7-27-31(26,28-8-6-4-2)29-9-12-14(23)15(24)18(30-12)22-11-21-13-16(22)19-10-20-17(13)25/h10-12,14-15,18,23-24H,3-9H2,1-2H3,(H,19,20,25)
• InChI Key： KQONLLMXDCOJTN-UHFFFAOYSA-N
• SMILES： P(=O)(OCCCC)(OCCCC)OCC1C(C(C(N2C=NC3C(NC=NC2=3)=O)O1)O)O

Computed Properties

• Exact Mass: 460.17247
• Monoisotopic Mass: 460.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 704.1°Cat760mmHg
• Flash Point: 379.6°C
• Refractive Index: 1.64
• PSA: 153.73
• LogP: 1.49690